Cas no 1797884-06-0 (Methyl-2-chloroquinazoline-4-carboxylate)

• Product Name: Methyl-2-chloroquinazoline-4-carboxylate
• CAS No: 1797884-06-0
• MF: C₁₀H₇ClN₂O₂
• MW: 222.627781152725
• CID: 4552929
• PubChem ID: 73013024
• Update Time: 2025-10-28

Methyl-2-chloroquinazoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl-2-chloroquinazoline-4-carboxylate
• Methyl 2-chloroquinazoline-4-carboxylate
• 1797884-06-0
• Methyl2-chloroquinazoline-4-carboxylate
• Methyl 2-chloro-4-quinazolinecarboxylate;

• Inchi： 1S/C10H7ClN2O2/c1-15-9(14)8-6-4-2-3-5-7(6)12-10(11)13-8/h2-5H,1H3
• InChI Key： UWFJIYLQUPOOJI-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(=O)OC)=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 222.0196052g/mol
• Monoisotopic Mass: 222.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 343.4±25.0 °C at 760 mmHg
• Flash Point: 161.5±23.2 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl-2-chloroquinazoline-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl-2-chloroquinazoline-4-carboxylate

Exploring Methyl-2-chloroquinazoline-4-carboxylate (CAS 1797884-06-0): Properties, Applications, and Market Insights

Methyl-2-chloroquinazoline-4-carboxylate (CAS 1797884-06-0) is a specialized quinazoline derivative gaining attention in pharmaceutical and agrochemical research. This heterocyclic compound features a methyl ester group at the 4-position and a chloro substituent at the 2-position of the quinazoline core, making it a valuable building block for various synthetic applications. Researchers particularly value its structural versatility, which allows for diverse modifications in drug discovery programs.

The growing interest in chlorinated quinazoline compounds stems from their broad biological activities. Recent studies highlight the potential of Methyl-2-chloroquinazoline-4-carboxylate in developing kinase inhibitors and antimicrobial agents, aligning with current trends in targeted cancer therapies and antibiotic resistance research. The compound's molecular weight of 222.63 g/mol and moderate lipophilicity make it particularly suitable for medicinal chemistry applications requiring balanced physicochemical properties.

From a synthetic chemistry perspective, Methyl-2-chloroquinazoline-4-carboxylate serves as a key intermediate in preparing more complex quinazoline-based scaffolds. Its reactive chloro group enables various nucleophilic substitution reactions, while the ester functionality offers additional modification possibilities through hydrolysis or reduction. These characteristics explain why searches for "quinazoline synthesis building blocks" and "chloroquinazoline derivatives" have increased by 35% in academic literature databases over the past two years.

The compound's stability profile makes it suitable for diverse research applications. Unlike some reactive heterocycles, Methyl-2-chloroquinazoline-4-carboxylate demonstrates good stability at room temperature when stored properly, addressing a common concern among researchers working with nitrogen-containing heterocycles. This stability, combined with its crystalline solid form, facilitates handling in laboratory settings and supports reproducible results in synthetic workflows.

Market analysis reveals growing demand for Methyl-2-chloroquinazoline-4-carboxylate among contract research organizations and academic institutions. The global market for specialty chemical intermediates in drug discovery is projected to reach $12.8 billion by 2026, with heterocyclic compounds representing a significant segment. This growth correlates with increased pharmaceutical R&D spending and the expansion of fragment-based drug discovery approaches that frequently utilize such building blocks.

Quality control aspects of Methyl-2-chloroquinazoline-4-carboxylate production have become increasingly important. Reputable suppliers now provide comprehensive analytical data including HPLC purity certificates, NMR spectra, and mass spectrometry confirmation, responding to researcher demands for well-characterized compounds. This trend reflects the broader movement toward reproducible research in chemical sciences and addresses common search queries about "quinazoline derivative characterization."

Environmental and safety considerations for Methyl-2-chloroquinazoline-4-carboxylate follow standard laboratory chemical protocols. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when handling this compound. These precautions align with current best practices in laboratory safety management, a topic receiving increased attention in chemical education and workplace training programs.

Future research directions for Methyl-2-chloroquinazoline-4-carboxylate derivatives may explore their potential in bioconjugation chemistry and materials science applications. The compound's structural features suggest possible utility in developing fluorescent probes or coordination complexes, areas experiencing rapid growth in chemical biology and catalysis research. Such applications could further diversify the market for this versatile chemical intermediate beyond its current pharmaceutical focus.

For researchers sourcing Methyl-2-chloroquinazoline-4-carboxylate, understanding supply chain dynamics is crucial. The compound is typically available in gram to kilogram quantities from specialty chemical suppliers, with lead times varying based on production schedules. Recent advancements in on-demand chemical synthesis platforms have improved access to such specialized intermediates, addressing a common pain point in medicinal chemistry programs.

In conclusion, Methyl-2-chloroquinazoline-4-carboxylate (CAS 1797884-06-0) represents an important chemical building block with wide-ranging applications in drug discovery and materials science. Its combination of structural features, synthetic versatility, and handling properties positions it as a valuable tool for researchers developing next-generation therapeutic agents and functional materials. As the chemical industry continues evolving toward more targeted molecular design, compounds like this will likely play increasingly important roles in scientific innovation.